Cas no 10597-55-4 (6-Chloro-1H-1,3-benzodiazol-4-amine)

• Product Name: 6-Chloro-1H-1,3-benzodiazol-4-amine
• CAS No: 10597-55-4
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• CID: 118719
• PubChem ID: 19422389
• Update Time: 2025-06-26

6-Chloro-1H-1,3-benzodiazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-1H-benzo[d]imidazol-4-amine
• 1H-Benzimidazol-7-amine,5-chloro-
• 6-chloro-1H-benzimidazol-4-amine
• 1H-Benzimidazol-4-amine,6-chloro-(9CI)
• AKOS022188897
• 6-chloro-1H-1,3-benzodiazol-4-amine
• 5-Chloro-1H-benzimidazol-7-amine
• EN300-130536
• DTXSID201301203
• SCHEMBL5356857
• 10597-55-4
• AT43482
• 6-Chloro-1H-1,3-benzodiazol-4-amine

• Inchi： 1S/C7H6ClN3/c8-4-1-5(9)7-6(2-4)10-3-11-7/h1-3H,9H2,(H,10,11)
• InChI Key： NWDHQNVPVNVBNN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=C(C=1)NC=N2)N

Computed Properties

• Exact Mass: 167.0250249g/mol
• Monoisotopic Mass: 167.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.70000
• LogP: 2.37970

Additional information on 6-Chloro-1H-1,3-benzodiazol-4-amine

6-Chloro-1H-1,3-Benzodiazol-4-Amine: A Comprehensive Overview

The compound 6-Chloro-1H-1,3-benzodiazol-4-amine (CAS No. 10597-55-4) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of benzodiazoles, which are heterocyclic aromatic compounds with a wide range of applications. The presence of the chloro group at the 6-position and the amine group at the 4-position introduces unique electronic and structural properties that make it an interesting subject for both academic and industrial research.

Recent studies have highlighted the importance of benzodiazoles in drug discovery, particularly in the development of anti-cancer agents. The 6-chloro substitution in this compound has been shown to enhance its bioavailability and pharmacokinetic properties, making it a promising candidate for further exploration in medicinal chemistry. Additionally, the amine group at the 4-position facilitates various chemical modifications, enabling researchers to explore its potential as a building block for more complex molecular structures.

In terms of synthesis, 6-Chloro-1H-1,3-benzodiazol-4-amine can be prepared through a variety of methods, including condensation reactions involving o-amino phenol derivatives and chlorobenzene derivatives. Recent advancements in catalytic systems have allowed for more efficient and selective syntheses, reducing production costs and improving yield. These developments have made the compound more accessible for large-scale applications in industries such as pharmaceuticals and agrochemicals.

The structural integrity of 6-Chloro-1H-1,3-benzodiazol-4-amine is further enhanced by its aromaticity and conjugation patterns. The molecule exhibits strong absorption in the ultraviolet-visible spectrum, which has led to its use as a chromophore in optoelectronic materials. Researchers have recently explored its potential as a component in organic light-emitting diodes (OLEDs), where its electronic properties contribute to improved device efficiency and stability.

Beyond its chemical applications, 6-Chloro-1H-1,3-benzodiazol-4-amine has also gained attention in environmental chemistry due to its role as a precursor in the synthesis of biodegradable polymers. These polymers have shown promise in reducing plastic waste by offering sustainable alternatives to conventional materials. The compound's ability to participate in polymerization reactions under mild conditions has further solidified its position as a versatile building block in green chemistry.

From a toxicological perspective, 6-Chloro-1H-1,3-benzodiazol-4-amine has undergone rigorous testing to assess its safety profile. Recent studies indicate that it exhibits low acute toxicity when administered orally or dermally, making it suitable for use in consumer products. However, long-term exposure studies are still underway to fully understand its potential impact on human health and the environment.

In conclusion, 6-Chloro-1H-1,3-benzodiazol-4-Amine (CAS No. 10597-55) is a multifaceted compound with applications spanning drug discovery, materials science, and environmental chemistry. Its unique chemical properties and versatile structure continue to drive innovation across various industries. As research progresses, this compound is expected to unlock new possibilities for sustainable development and advanced technological applications.